Isononanoic acid
Overview
Description
Synthesis Analysis
Isononanoic acid can be produced from 2-ethylhexanol. The process involves the dehydration of 2-ethylhexanol to octene in the presence of a catalyst. The octene is then reacted with carbon monoxide and hydrogen in the presence of a transition metal compound to produce isononanal. Finally, the isononanal is oxidized to isononanoic acid .Chemical Reactions Analysis
Nonanoic acid and its conjugate base have been studied at the air/water interface through a combined experimental and theoretical approach . The surface adsorption of nonanoic acid and its conjugate base was quantitatively investigated at various pH values, surfactant concentrations, and the presence of salts .Scientific Research Applications
Industrial Applications
Field
Application
Isononanoic acid is commonly used in various industries, including the production of flavors and fragrances, as a precursor for plasticizers, and as an intermediate in the synthesis of pharmaceuticals and pesticides . It is also used as a corrosion inhibitor and as a raw material for the production of esters, which are widely used in the manufacturing of soaps, detergents, and cosmetics .
Methods
The specific methods of application or experimental procedures vary depending on the industry and the specific use case. However, in general, isononanoic acid is used as a raw material or intermediate in various chemical reactions .
Results
The use of isononanoic acid in these industries has resulted in the production of a wide range of products, from flavors and fragrances to pharmaceuticals and pesticides .
Solubility Enhancement
Field
Application
Isononanoic acid is often used as a solubility enhancer in various formulations . It helps improve the solubility of certain substances, making them easier to incorporate into different products .
Methods
The specific methods of application or experimental procedures vary depending on the formulation and the specific use case. However, in general, isononanoic acid is added to the formulation to enhance the solubility of certain substances .
Results
The use of isononanoic acid as a solubility enhancer has resulted in improved formulation performance, with certain substances becoming easier to incorporate into products .
Coatings
Field
Application
Isononanoic acid is used as a monomer in the synthesis of alkyd resins for stoving enamels and two-component paints (primers and topcoats). It brings better yellowing performance in comparison to fatty acids .
Methods
The specific methods of application or experimental procedures involve using isononanoic acid as a monomer in the synthesis of alkyd resins .
Results
The use of isononanoic acid in these applications has resulted in improved yellowing performance of coatings compared to those made with fatty acids .
Synthetic Lubricants
Field
Application
Isononanoic acid is a key ingredient in next-generation synthetic polyol ester-based lubricants for the refrigeration industry . It is also used in synthetic lubricants for the aviation industry .
Methods
The specific methods of application or experimental procedures involve using isononanoic acid in the production processes of synthetic lubricants .
Results
The use of isononanoic acid in these applications has resulted in the production of high-performance synthetic lubricants that meet new environmental regulations and heightened energy efficiency standards .
Corrosion Inhibitor
Application
Isononanoic acid is used as a corrosion inhibitor in industrial fluids and coolants .
Methods
The specific methods of application or experimental procedures involve adding isononanoic acid to industrial fluids and coolants to prevent corrosion .
Results
The use of isononanoic acid as a corrosion inhibitor has resulted in improved performance and longevity of industrial fluids and coolants .
Animal Feed Industry
Field
Application
Isononanoic acid is used as a building block in the animal feed industry . It is used in the production of additives that enhance the nutritional value of animal feed .
Methods
The specific methods of application or experimental procedures involve using isononanoic acid in the production processes of animal feed additives .
Results
The use of isononanoic acid in these applications has resulted in the production of high-quality animal feed additives that enhance the nutritional value of animal feed .
Cosmetics
Field
Application
Isononanoic acid is used in the cosmetics industry, particularly in the production of emollients and other cosmetic ingredients .
Methods
The specific methods of application or experimental procedures involve using isononanoic acid in the production processes of cosmetic ingredients .
Results
The use of isononanoic acid in these applications has resulted in the production of high-quality cosmetic ingredients that enhance the performance and feel of cosmetic products .
Safety And Hazards
Future Directions
The global isononanoic acid market size was valued over USD 239.3 Mn in 2020 and is estimated to expand at a CAGR of 5.1% from 2021 to 2031 . It is gaining prominence as a surfactant-cleansing agent and surfactant-emulsifying agent in cosmetics . Furthermore, there are several future directions for research on Isononanoic acid, including the investigation of its potential therapeutic applications in various diseases, the development of novel synthetic methods for Isononanoic acid production, and the exploration of its interactions with other compounds and signaling pathways.
properties
IUPAC Name |
7-methyloctanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18O2/c1-8(2)6-4-3-5-7-9(10)11/h8H,3-7H2,1-2H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZOYHFBNQHPJRQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10883129 |
Source
|
| Record name | 7-Methyloctanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10883129 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Isononanoic acid | |
CAS RN |
693-19-6, 26896-18-4 |
Source
|
| Record name | 7-Methyloctanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=693-19-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Methyloctanoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000693196 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Isononanoic acid | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 7-Methyloctanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10883129 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Isononanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.043.706 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 7-METHYLOCTANOIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M3MIU88L6U | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Aminobicyclo[3.2.1]octane-3-carbonitrile](/img/structure/B154266.png)
